Cas no 37885-41-9 (1-(2,4-Dichlorophenyl)propan-1-one)
1-(2,4-Dichlorophenyl)propan-1-one is a chlorinated aromatic ketone with the molecular formula C9H8Cl2O. It features a propanone backbone substituted at the 1-position by a 2,4-dichlorophenyl group, imparting distinct electronic and steric properties. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The electron-withdrawing chlorine substituents enhance its reactivity in nucleophilic addition and condensation reactions. Its crystalline solid form and well-defined melting point (typically 60-62°C) facilitate purification and handling. The dichlorophenyl moiety contributes to increased lipophilicity, making it valuable in designing bioactive molecules with improved membrane permeability. Its stability under standard conditions ensures reliable performance in multi-step synthetic routes.
37885-41-9 structure
Product Name:1-(2,4-Dichlorophenyl)propan-1-one
CAS No:37885-41-9
MF:C9H8Cl2O
MW:203.065220832825
MDL:MFCD00027396
CID:89275
PubChem ID:87561607
Update Time:2025-07-02
1-(2,4-Dichlorophenyl)propan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 1-(2,4-Dichlorophenyl)propan-1-one
- 2,4-Dichloropropiophenone
- 2',4'-Dichloropropiophenone
- 1-(2,4-Dichlorophenyl)-1-propanone
- 1-Propanone, 1-(2,4-dichlorophenyl)-
- 2 ,4 -Dichloropropiophenone
- PubChem24408
- FBMTWRZQBRHOPF-UHFFFAOYSA-N
- SBB016918
- 4849AB
- VZ22561
- AS03866
- 1-Propanone,1-(2,4-dichlorophenyl)
- 1-Propanone,1-(2,4-dichlorophenyl)-
- AK112612
- ST2414923
- NS00030308
- AMY3243
- CS-0152664
- SCHEMBL1144066
- 2 inverted exclamation mark ,4 inverted exclamation mark -Dichloropropiophenone
- PQX59H9QPV
- 37885-41-9
- MFCD00027396
- DTXSID00191321
- FT-0610073
- T70851
- UNII-PQX59H9QPV
- EN300-21038
- AKOS000112299
- 5-amino-1-[4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl]imidazole-4-carboxamide;1-(2,4-Dichlorophenyl)propan-1-one
- DS-5727
- SY027078
- A823920
- D3937
- EINECS 253-700-5
- DTXCID10113812
- DB-049207
- 253-700-5
- MBA88541
-
- MDL： MFCD00027396
- Inchi： 1S/C9H8Cl2O/c1-2-9(12)7-4-3-6(10)5-8(7)11/h3-5H,2H2,1H3
- InChI Key： FBMTWRZQBRHOPF-UHFFFAOYSA-N
- SMILES： ClC1C=C(C=CC=1C(CC)=O)Cl
- BRN： 2248270
Computed Properties
- Exact Mass: 201.99500
- Monoisotopic Mass: 201.995
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 170
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: 3.3
- Topological Polar Surface Area: 17.1
Experimental Properties
- Color/Form: liquid
- Density: 1.258±0.06 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 123°C/7mmHg(lit.)
- Flash Point: 109.0±22.3 ºC,
- Refractive Index: 1.551-1.553
- Solubility: Almost insoluble (0.051 g/l) (25 º C),
- Water Partition Coefficient: Slightly soluble in water
- PSA: 17.07000
- LogP: 3.58610
- Solubility: Not determined
1-(2,4-Dichlorophenyl)propan-1-one Security Information
-
Symbol:
- Prompt：warning
- Signal Word：Warning
- Hazard Statement： H315-H319
- Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
- Hazard Category Code： 36/37/38
- Safety Instruction： S37/39; S26
-
Hazardous Material Identification：
- Storage Condition：Sealed in dry,Room Temperature
- Risk Phrases：R36/37/38
- Safety Term：S26;S37/39
1-(2,4-Dichlorophenyl)propan-1-one Customs Data
- HS CODE：2914700090
- Customs Data：
China Customs Code:
2914700090Overview:
2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%
1-(2,4-Dichlorophenyl)propan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | D154244-1g |
1-(2,4-Dichlorophenyl)propan-1-one |
37885-41-9 | >97.0%(GC) | 1g |
¥38.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | D154244-100g |
1-(2,4-Dichlorophenyl)propan-1-one |
37885-41-9 | >97.0%(GC) | 100g |
¥921.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | D154244-5g |
1-(2,4-Dichlorophenyl)propan-1-one |
37885-41-9 | >97.0%(GC) | 5g |
¥72.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | D154244-25g |
1-(2,4-Dichlorophenyl)propan-1-one |
37885-41-9 | >97.0%(GC) | 25g |
¥288.90 | 2023-09-03 | |
| Alichem | A015031159-250mg |
2',4'-Dichloropropiophenone |
37885-41-9 | 97% | 250mg |
$499.20 | 2023-09-02 | |
| Alichem | A015031159-500mg |
2',4'-Dichloropropiophenone |
37885-41-9 | 97% | 500mg |
$782.40 | 2023-09-02 | |
| Alichem | A015031159-1g |
2',4'-Dichloropropiophenone |
37885-41-9 | 97% | 1g |
$1445.30 | 2023-09-02 | |
| TRC | D474508-50mg |
1-(2,4-Dichlorophenyl)propan-1-one |
37885-41-9 | 50mg |
$ 50.00 | 2022-06-05 | ||
| TRC | D474508-100mg |
1-(2,4-Dichlorophenyl)propan-1-one |
37885-41-9 | 100mg |
$ 65.00 | 2022-06-05 | ||
| TRC | D474508-500mg |
1-(2,4-Dichlorophenyl)propan-1-one |
37885-41-9 | 500mg |
$ 135.00 | 2022-06-05 |
1-(2,4-Dichlorophenyl)propan-1-one Suppliers
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier
(CAS:37885-41-9)
Order Number:SFD1523
Stock Status:
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Wednesday, 11 December 2024 17:02
Price ($):
Email:sales1@senfeida.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:37885-41-9)2',4'-DICHLOROPROPIOPHENONE
Order Number:sfd10521
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:35
Price ($):discuss personally
Email:sales2@senfeida.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:37885-41-9)1-(2,4-Dichlorophenyl)propan-1-one
Order Number:A823920
Stock Status:in Stock
Quantity:500g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:10
Price ($):367.0
Email:sales@amadischem.com
1-(2,4-Dichlorophenyl)propan-1-one Related Literature
-
Youbin Peng,Juan Liu,Chaorong Qi,Gaoqing Yuan,Jiawei Li,Huanfeng Jiang Chem. Commun. 2017 53 2665
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